Cas no 1303974-59-5 (5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID)

• Product Name: 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID
• CAS No: 1303974-59-5
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 4582490
• Update Time: 2025-11-02

5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-7(9(14)15)4-8(12)6-13/h7-8H,4-6,12H2,1-3H3,(H,14,15)
• InChI Key： COUSEPKMLOODLP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N)CC(C(O)=O)C1

Additional information on 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID

5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID (CAS 1303974-59-5): A Comprehensive Overview

5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID (CAS 1303974-59-5) is a specialized piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as Boc-protected amino piperidine carboxylic acid, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the carboxylic acid functionality, make it a versatile intermediate in drug discovery and development.

The molecular structure of 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID combines a piperidine ring with both amino and carboxylic acid groups at specific positions, creating a scaffold that is highly valuable for medicinal chemistry applications. Researchers frequently utilize this compound in the development of central nervous system (CNS) drugs, as the piperidine moiety is commonly found in many neuroactive pharmaceuticals. The Boc group provides excellent protection for the amine functionality during synthetic transformations, allowing for selective reactions at other sites of the molecule.

In recent years, the demand for pharmaceutical intermediates like 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID has increased significantly, driven by the growing need for novel drug candidates in areas such as neurological disorders and pain management. The compound's stability under various reaction conditions and its compatibility with numerous synthetic methodologies make it particularly attractive for combinatorial chemistry and high-throughput screening approaches.

The synthesis of 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID typically involves multi-step organic transformations starting from commercially available piperidine derivatives. Modern synthetic routes emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's increasing focus on sustainable manufacturing practices. The compound's chiral center at position 3 of the piperidine ring makes it particularly interesting for the development of enantioselective drugs, a hot topic in current medicinal chemistry research.

Analytical characterization of CAS 1303974-59-5 typically includes techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is critical for pharmaceutical applications. The carboxylic acid group allows for easy derivatization, enabling the creation of various esters, amides, and other functionalized derivatives for structure-activity relationship studies.

From a commercial perspective, 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID is available from several specialty chemical suppliers, with prices varying based on purity and quantity. The global market for such pharmaceutical intermediates is expected to grow steadily, supported by increasing R&D investments in drug discovery and the expansion of contract research organizations (CROs) worldwide.

Storage and handling of CAS 1303974-59-5 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture to maintain the integrity of the Boc protecting group. While not classified as hazardous under normal conditions, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical.

Recent scientific literature highlights several innovative applications of 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID in drug development. Its structural features have been incorporated into potential therapeutics targeting G-protein coupled receptors (GPCRs), which represent one of the most important classes of drug targets in modern pharmacology. The compound's versatility also makes it valuable for creating peptide mimetics and conformationally constrained analogs of bioactive molecules.

For researchers interested in the structure-activity relationships of piperidine-containing compounds, 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID offers numerous opportunities for structural modification. The presence of both hydrogen bond donor and acceptor sites in the molecule allows for specific interactions with biological targets, making it a valuable tool in rational drug design strategies.

The future outlook for CAS 1303974-59-5 appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and molecular glues may benefit from the structural features of this compound. Additionally, its potential use in metal-organic frameworks (MOFs) for drug delivery systems represents an exciting frontier in materials science.

Quality control specifications for 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID typically include purity assessments by HPLC (>98%), residual solvent analysis, and confirmation of stereochemical integrity when applicable. These rigorous standards ensure the compound's suitability for sensitive pharmaceutical applications and research purposes.

From a regulatory perspective, 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID is not currently listed on any controlled substance schedules, making it accessible for legitimate research purposes worldwide. However, researchers should always verify local regulations before purchasing or working with this compound, as chemical regulations may vary by jurisdiction.

The compound's physicochemical properties, including its solubility profile (typically soluble in polar organic solvents like dimethyl sulfoxide and methanol but less soluble in water) and melting point characteristics, are important considerations for formulation development. These properties influence the compound's behavior in various synthetic and biological systems.

In conclusion, 5-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID (CAS 1303974-59-5) represents a valuable tool in modern medicinal chemistry. Its combination of protected amine functionality and carboxylic acid group on a piperidine scaffold provides researchers with numerous opportunities for molecular design and drug discovery. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds like this will remain essential building blocks in the development of innovative medicines.